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Abstract
Noscapine hydrochloride is the salt form of noscapine, a phthalideisoquinoline alkaloid

naturally occurring in the opium poppy (Papaver somniferum). Historically recognized for its

antitussive (cough-suppressing) properties without the addictive effects of other opioids,

noscapine has garnered significant recent interest for its potential as a non-toxic, microtubule-

modulating anticancer agent. This technical guide provides an in-depth exploration of the

multifaceted origins of noscapine, tracing its journey from historical discovery and isolation to

its complex biosynthesis in the poppy plant and its modern chemical and pharmacological

significance. Detailed experimental protocols, quantitative data, and pathway visualizations are

provided to serve as a comprehensive resource for the scientific community.

Historical Discovery and Natural Origin
Noscapine's story begins in the early 19th century with the burgeoning field of alkaloid

chemistry.
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1803: French pharmacist Jean-François Derosne was the first to isolate a crystalline salt

from opium, which he named "narceine." This substance was later understood to be a

mixture containing noscapine.[1][2]

1817: Professor Pierre-Jean Robiquet of the Paris École de Pharmacie successfully purified

noscapine from Derosne's salt, and he is widely credited with its discovery.[1][3]

1831: Robiquet further demonstrated that this compound, then called "narcotine," was

chemically distinct from morphine.[2]

1930: The potent antitussive activity of noscapine was discovered, establishing its first major

clinical application.[1][3]

The primary natural source of noscapine is the latex of the opium poppy, Papaver somniferum,

where it constitutes 4-12% of the alkaloid content.[3] It is also found in other plants of the

Papaveraceae family. Unlike many other opium alkaloids, noscapine does not produce

significant analgesic, sedative, or euphoric effects, rendering it non-addictive.[2][3]

Chemical Origin: Structure and Properties
Noscapine is a benzylisoquinoline alkaloid belonging to the phthalideisoquinoline structural

subgroup. The hydrochloride salt is the preferred form for pharmaceutical applications due to

its enhanced water solubility.

Table 1: Physicochemical Properties of Noscapine and Noscapine Hydrochloride
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Property
Noscapine (Free
Base)

Noscapine
Hydrochloride

Reference(s)

Molecular Formula C₂₂H₂₃NO₇ C₂₂H₂₃NO₇ · HCl [4]

Molecular Weight 413.42 g/mol 449.88 g/mol [4]

Appearance
White, odorless, bitter

crystalline powder

Colorless or white

crystalline powder
[4]

Melting Point 176°C (Varies, as hydrate) [4]

Solubility in Water
Almost insoluble

(0.181 mg/mL)

Freely soluble (~750

mg/mL)
[4]

Solubility in Ethanol Slightly soluble
Soluble (~750 g/ml

with water)
[4][5]

Other Solubilities

Soluble in benzene,

acetone, vegetable

oils

Freely soluble in

acetic acid
[3][4]

Synthesis of Noscapine Hydrochloride from Noscapine
Base
The conversion of the water-insoluble noscapine free base to its hydrochloride salt is a

standard acid-base reaction. While total chemical synthesis of noscapine is possible, it is not

commercially viable compared to extraction from natural sources.[4]

Experimental Protocol: Preparation of Noscapine
Hydrochloride
This protocol describes a general laboratory method for the salt formation.

Objective: To convert noscapine free base into its water-soluble hydrochloride salt.

Materials:

Noscapine free base
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Anhydrous solvent (e.g., acetone, ethanol, or ethyl acetate)

Concentrated hydrochloric acid (HCl) or anhydrous HCl gas

Stirring apparatus

Filtration apparatus (e.g., Büchner funnel)

Drying oven or desiccator

Methodology:

Dissolution: Dissolve a known quantity of noscapine free base in a minimal amount of a

suitable anhydrous solvent (e.g., acetone) with stirring. The solution should be clear.

Acidification: Slowly add a slight molar excess of concentrated hydrochloric acid dropwise to

the stirring solution. Alternatively, bubble anhydrous HCl gas through the solution. The

hydrochloride salt is less soluble in the organic solvent and will begin to precipitate.

Precipitation and Crystallization: Continue stirring for a period (e.g., 1-2 hours) at room

temperature or below (e.g., in an ice bath) to ensure complete precipitation. The formation of

a white crystalline solid should be observed.

Isolation: Collect the precipitated noscapine hydrochloride by vacuum filtration.

Washing: Wash the collected solid with a small amount of cold, anhydrous solvent to remove

any unreacted starting material or excess HCl.

Drying: Dry the purified crystals under vacuum or in a desiccator to remove residual solvent.

The final product is noscapine hydrochloride, typically as a monohydrate if aqueous HCl or

atmospheric moisture is present.[6]

Biosynthetic Origin in Papaver somniferum
The biosynthesis of noscapine is a complex, multi-step enzymatic pathway that begins with the

primary metabolite (S)-reticuline. The elucidation of this pathway was significantly advanced by

the discovery of a 10-gene cluster in the opium poppy genome.[2]
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The key steps and enzymes in the pathway are:

(S)-reticuline is converted to (S)-scoulerine by the berberine bridge enzyme (BBE).

(S)-scoulerine is 9-O-methylated to form tetrahydrocolumbamine by P. somniferum O-

methyltransferase 1 (PSMT1).

A series of enzymatic steps convert tetrahydrocolumbamine to (S)-N-methylcanadine.

CYP82Y1, a cytochrome P450 enzyme, hydroxylates (S)-N-methylcanadine at the C1

position to form 1-hydroxy-N-methylcanadine. This is a critical gateway step into the

noscapine pathway.[7]

A sequence of reactions catalyzed by enzymes from the gene cluster, including hydroxylases

(CYP82X2, CYP82X1), an acetyltransferase (AT1), a carboxylesterase (CXE1), and an O-

methyltransferase (OMT), transforms 1-hydroxy-N-methylcanadine into narcotine

hemiacetal.[8]

Finally, noscapine synthase (NOS), a short-chain dehydrogenase/reductase, oxidizes the

hemiacetal to the stable lactone, forming noscapine.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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